Cas no 6313-44-6 (10-Nitroanthracen-9(10H)-one)

• Product Name: 10-Nitroanthracen-9(10H)-one
• CAS No: 6313-44-6
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 958775
• PubChem ID: 95860
• Update Time: 2025-05-19

10-Nitroanthracen-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 10-Nitroanthracen-9(10H)-one
• 10-NITRO-10H-ANTHRACEN-9-ONE
• 10-nitroanthrone
• 10-nitro-9(10H)-anthracenone
• 10-Nitro-9-oxo-anthracen-dihydrid-(9.10)
• 10-Nitroanthron
• 10-nitro-anthrone
• 9-Nitro-anthron
• 9-nitroanthrone
• AKOS016004300
• AMY25164
• NSC 39879
• 9(10H)-Anthracenone, 10-nitro-
• NSC39879
• 6313-44-6
• NSC-39879
• CCRIS 3176
• UNII-78B77V5ZKN
• DTXSID90212473
• 78B77V5ZKN
• DTXCID90134964

• Inchi： 1S/C14H9NO3/c16-14-11-7-3-1-5-9(11)13(15(17)18)10-6-2-4-8-12(10)14/h1-8,13H
• InChI Key： UWLBXNSHGLMXLU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.05800
• Monoisotopic Mass: 239.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.67
• PSA: 62.89000
• LogP: 3.12030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 10-Nitroanthracen-9(10H)-one

Chemical Profile of 10-Nitroanthracen-9(10H)-one (CAS No: 6313-44-6)

10-Nitroanthracen-9(10H)-one is a heterocyclic organic compound that belongs to the nitroanthracene family, characterized by a benzene-like structure with three fused benzene rings and a nitro group substituent. This compound, identified by its Chemical Abstracts Service (CAS) number 6313-44-6, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The presence of both aromatic and nitro functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular formula of 10-Nitroanthracen-9(10H)-one is C₁₄H₈N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The nitro group at the 10-position introduces electrophilic characteristics, facilitating various chemical transformations such as reduction to an amine or coupling reactions. Meanwhile, the carbonyl group at the 9-position allows for further derivatization through condensation or oxidation processes. These features make 10-Nitroanthracen-9(10H)-one a versatile building block for constructing more complex molecules.

In recent years, 10-Nitroanthracen-9(10H)-one has been explored in several cutting-edge research areas. One notable application lies in the development of photodynamic therapy (PDT) agents. Anthracene derivatives are known for their strong absorption in the UV and visible spectrum, which can be harnessed to generate reactive oxygen species upon light irradiation. The nitro group enhances the photosensitizing properties by influencing the electron distribution within the molecule. Studies have demonstrated that 10-Nitroanthracen-9(10H)-one can be used to design novel photosensitizers for cancer treatment, showing promise in preclinical trials for its ability to induce apoptosis in tumor cells while minimizing damage to healthy tissues.

Another emerging field where 10-Nitroanthracen-9(10H)-one is being investigated is organic electronics. The conjugated system of anthracene provides an excellent platform for developing materials with high charge carrier mobility. By incorporating a nitro group, researchers can modulate the electronic properties of the molecule, making it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Recent advancements in this area have shown that derivatives of 10-Nitroanthracen-9(10H)-one exhibit superior performance in terms of efficiency and stability compared to conventional organic semiconductors.

The compound's reactivity also makes it a valuable tool in synthetic chemistry. For instance, the nitro group can be selectively reduced to an amine using catalytic hydrogenation or chemical reducing agents. This transformation opens up avenues for further functionalization, allowing chemists to introduce additional substituents at specific positions on the anthracene core. Such modifications are crucial for tailoring the biological activity of molecules, as seen in the synthesis of anticancer agents and antimicrobial compounds.

Furthermore, 10-Nitroanthracen-9(10H)-one has been studied as a precursor in the synthesis of heterocyclic scaffolds that mimic natural products with known bioactivity. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes involved in metabolic pathways relevant to diseases such as diabetes and inflammation. The nitro group serves as a handle for introducing polar functionalities that enhance binding affinity to biological targets. Preliminary results indicate that certain derivatives exhibit inhibitory effects comparable to those of existing therapeutic agents but with improved pharmacokinetic profiles.

The synthesis of 10-Nitroanthracen-9(10H)-one itself is an intriguing process that highlights its synthetic utility. One common method involves the nitration of anthracene followed by oxidation to introduce the carbonyl group at the 9-position. Advances in green chemistry have led to modifications of this process, employing milder conditions and more environmentally friendly reagents while maintaining high yields and purity. These improvements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 10-Nitroanthracen-9(10H)-one (CAS No: 6313-44-6) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features enable its use as a photosensitizer, electronic material, synthetic intermediate, and precursor for bioactive molecules. As research continues to uncover new possibilities for this compound, its significance in advancing chemical biology and medicinal chemistry is likely to grow further.